Cas no 2228249-16-7 (2-(azetidin-3-yloxy)-4-nitrophenol)

• Product Name: 2-(azetidin-3-yloxy)-4-nitrophenol
• CAS No: 2228249-16-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6378945
• PubChem ID: 165969584
• Update Time: 2025-10-29

2-(azetidin-3-yloxy)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-4-nitrophenol
• 2228249-16-7
• EN300-1824481

• Inchi： 1S/C9H10N2O4/c12-8-2-1-6(11(13)14)3-9(8)15-7-4-10-5-7/h1-3,7,10,12H,4-5H2
• InChI Key： XYUKJOMUKLHFTB-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=1)[N+](=O)[O-])O)C1CNC1

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-(azetidin-3-yloxy)-4-nitrophenol

Comprehensive Analysis of 2-(Azetidin-3-yloxy)-4-nitrophenol (CAS No. 2228249-16-7): Properties, Applications, and Research Insights

2-(Azetidin-3-yloxy)-4-nitrophenol (CAS No. 2228249-16-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features an azetidine ring linked to a nitrophenol moiety, which contributes to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The azetidine scaffold in 2-(azetidin-3-yloxy)-4-nitrophenol is notable for its conformational rigidity, a property highly valued in medicinal chemistry. This rigidity can enhance binding affinity to biological targets, making it a candidate for small-molecule therapeutics. Recent studies highlight its potential in cancer research, where nitrophenol derivatives are investigated for their apoptotic effects. Additionally, its nitro group offers opportunities for further chemical modifications, aligning with trends in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2228249-16-7 is often synthesized via nucleophilic substitution reactions between 3-hydroxyazetidine and 4-nitrophenyl derivatives. The compound’s purity and stability are critical for reproducibility in high-throughput screening (HTS) assays, a common query among researchers optimizing drug discovery pipelines. Analytical techniques like HPLC and NMR are typically employed to validate its structure, addressing frequent search terms such as "how to characterize azetidine derivatives".

Environmental and safety profiles of 2-(azetidin-3-yloxy)-4-nitrophenol are also under scrutiny, reflecting broader industry concerns about green chemistry. Its biodegradability and low ecotoxicity make it a safer alternative to traditional aromatic nitro compounds, resonating with searches for sustainable chemical synthesis. Furthermore, its compatibility with microwave-assisted reactions—a trending topic in process chemistry—enhances its appeal for scalable production.

In agrochemical applications, this compound’s nitrophenol segment exhibits herbicidal and fungicidal properties, sparking interest in crop protection research. Queries like "nitrophenol derivatives in agriculture" often lead to discussions about its mode of action, which involves disrupting microbial electron transport chains. Patent analyses reveal growing IP activity around similar structures, underscoring its commercial potential.

To conclude, 2-(azetidin-3-yloxy)-4-nitrophenol (CAS No. 2228249-16-7) exemplifies the convergence of medicinal chemistry and material science. Its dual functionality—combining a strained heterocycle with an electron-withdrawing nitro group—positions it as a versatile intermediate. As AI-driven molecular design gains traction, compounds like this will likely feature prominently in virtual screening libraries, answering search trends around computational drug discovery.